Cas no 1694558-90-1 (2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid
• CAS No: 1694558-90-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5824831
• PubChem ID: 165508041
• Update Time: 2025-06-22

2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid
• EN300-1091001
• 2-{[(tert-butoxy)carbonyl]amino}-6,6-dimethylhept-4-ynoic acid
• 1694558-90-1

• Inchi： 1S/C14H23NO4/c1-13(2,3)9-7-8-10(11(16)17)15-12(18)19-14(4,5)6/h10H,8H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： MXRNQPJMBUMDMJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC#CC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid

2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic Acid (CAS No. 1694558-90-1): A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid, identified by the CAS registry number 1694558-90-1, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of amino acids modified with specific protecting groups and unsaturated carbon chains. The structure of this molecule is characterized by a heptynoic acid backbone, a tert-butoxycarbonyl (Boc) protecting group on the amino functionality, and two methyl substituents at the sixth position of the carbon chain. These structural features make it a valuable substrate for research in fields such as peptide synthesis, drug discovery, and materials science.

The synthesis of 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid involves multi-step organic reactions, including alkylation, acylation, and deprotection processes. The use of the Boc group as a protecting agent is particularly advantageous due to its stability under basic conditions and ease of removal under acidic conditions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects in biological systems.

One of the most promising applications of this compound lies in its use as a building block for peptide synthesis. The presence of an alkyne group (hept-4-yne) introduces unique reactivity, allowing for click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are widely used in medicinal chemistry to construct complex molecules with high precision. Moreover, the dimethyl substitution at the sixth position imparts steric bulk, which can influence the conformational properties of peptides derived from this compound.

Recent studies have explored the role of 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid in bioconjugation technologies. By incorporating this compound into polymer backbones or nanoparticles, researchers have developed novel drug delivery systems with enhanced stability and targeting capabilities. The combination of its alkyne functionality and amino acid core makes it an ideal candidate for creating bio-responsive materials that can interact with specific biological targets.

In addition to its chemical applications, this compound has shown potential in analytical chemistry as a calibration standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its well-defined structure and distinct spectral features make it a reliable reference for identifying similar compounds in complex mixtures. Recent improvements in high-resolution MS techniques have further enhanced the accuracy of these analyses, enabling precise quantification even at trace levels.

The environmental impact of 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid has also been a topic of interest. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow biodegradation due to its stable carbon-carbon triple bond and bulky substituents. However, its persistence in aquatic systems remains a concern for ecological health. Ongoing research aims to develop eco-friendly synthetic routes and degradation pathways to mitigate these issues.

In conclusion, 2-{(tert-butoxy)carbonylamino}-6,6-dimethylhept-4-ynoic acid (CAS No. 1694558-90-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in peptide synthesis, drug delivery systems, bioconjugation technologies, and analytical chemistry. As research continues to uncover new functionalities and applications for this compound, its role in advancing scientific innovation is expected to grow significantly.